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Compound of Interest

3-(4-Bromophenyl)-2-
Compound Name:
methylpropanoic acid

Cat. No. B1288795

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 3-
(4-Bromophenyl)-2-methylpropanoic acid, a compound of interest in pharmaceutical
research and organic synthesis. All quantitative data is summarized for clarity, and a logical
workflow for determining its molecular weight is presented.

Core Physicochemical Data

A summary of the key quantitative data for 3-(4-Bromophenyl)-2-methylpropanoic acid is
presented in the table below for easy reference and comparison.

Property Value Unit
Molecular Formula C10H11BrO2
Molecular Weight 243.1 g/mol
CAS Number 66735-01-1

Molecular Weight Determination

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1288795?utm_src=pdf-interest
https://www.benchchem.com/product/b1288795?utm_src=pdf-body
https://www.benchchem.com/product/b1288795?utm_src=pdf-body
https://www.benchchem.com/product/b1288795?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The molecular weight of a compound is a fundamental physical property, calculated by
summing the atomic weights of its constituent atoms. The molecular formula for 3-(4-
Bromophenyl)-2-methylpropanoic acid is C10H11BrO2[1][2][3].

The calculation is based on the following atomic weights:

Carbon (C): 12.01 g/mol

Hydrogen (H): 1.008 g/mol

Bromine (Br): 79.90 g/mol

Oxygen (O): 16.00 g/mol
The molecular weight is calculated as follows:
(10 * 12.01) + (11 * 1.008) + (1 * 79.90) + (2 * 16.00) = 243.1 g/mol [1][2][3]

This calculated value is consistent with the molecular weight reported in various chemical
databases and supplier specifications.[1][2][3]

Logical Workflow for Molecular Weight Calculation

The following diagram illustrates the logical steps involved in determining the molecular weight
of a chemical compound from its name.
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Compound Name:
3-(4-Bromophenyl)-2-methylpropanoic acid

Determine Molecular Formula

Molecular Formula:
Ci10H11BrO2

Identify Constituent Atoms and Counts

Atoms: C, H, Br, O
Counts: 10, 11, 1, 2

Obtain Atomic Weights

Atomic Weights:
C:12.01, H: 1.008, Br: 79.90, O: 16.00

Calculate Total Molecular Weight

Molecular Weight:
243.1 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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